N-(4-fluorophenethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
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Description
N-(4-fluorophenethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C17H13F4N5O2 and its molecular weight is 395.318. The purity is usually 95%.
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Scientific Research Applications
Polymeric Material Research
Research on aromatic polyamides incorporating ether and isopropylidene or hexafluoroisopropylidene links reveals the synthesis of flexible, multiring dicarboxylic acids and their polymerization into aromatic polyamides. These polymers exhibit amorphous nature, good solubility in polar solvents, and notable thermal stability, making them suitable for creating tough and flexible films. Such studies underline the potential of fluorinated compounds in developing advanced materials with specific physical properties (Hsiao & Yu, 1996).
Antitumor Agent Synthesis
The synthesis of antitumor agents, such as imidazotetrazines, demonstrates the application of tetrazole and fluorinated compounds in creating broad-spectrum antitumor agents. These compounds show promise in leukemia treatments, highlighting the critical role of fluorinated tetrazoles in medicinal chemistry and drug development (Stevens et al., 1984).
Fluorinated Compounds in Sensing Technologies
The development of mechanofluorochromic and thermochromic properties in tetraphenylethylene derivatives, through the introduction of fused fluorine-containing units, showcases the application of fluorinated compounds in creating materials with unique optical properties. These materials' sensitivity to mechanical grinding and thermal treatment offers innovative avenues for developing new sensing technologies (Wu et al., 2017).
Immunomodulatory Applications
Investigations into the inhibitory effects of isoxazol and cinchoninic acid derivatives on mitochondrial dihydroorotate dehydrogenase underscore the utility of fluorinated compounds in immunomodulation. These studies provide insights into the mechanisms underlying the immunosuppressive effects of these compounds, potentially guiding the development of novel therapeutics for autoimmune diseases (Knecht & Löffler, 1998).
Investigating NF-kB and AP-1 Gene Expression
Structure-activity relationship studies on pyrimidine derivatives of N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide offer valuable insights into the modulation of NF-kB and AP-1 transcription factors. Such research indicates the potential of fluorinated pyrimidines in regulating gene expression, with implications for treating various diseases characterized by abnormal transcription factor activity (Palanki et al., 2000).
Properties
IUPAC Name |
N-[2-(4-fluorophenyl)ethyl]-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F4N5O2/c18-12-3-1-11(2-4-12)9-10-22-16(27)15-23-25-26(24-15)13-5-7-14(8-6-13)28-17(19,20)21/h1-8H,9-10H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKFSQOYJQDXLNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)C2=NN(N=N2)C3=CC=C(C=C3)OC(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F4N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.